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Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B8236053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Pterisolic acid A, a novel ent-kaurane diterpenoid. The information presented herein is
essential for researchers engaged in natural product chemistry, pharmacology, and drug
discovery. All data is sourced from the primary literature detailing its isolation and structural
elucidation.

Core Spectroscopic Data

Pterisolic acid A was first isolated from the ethanol extract of the fern Pteris semipinnata. Its
structure was rigorously determined through extensive spectroscopic analysis, including
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-ESI-MS) was employed to determine the molecular
formula of Pterisolic acid A.

lon Calculated m/z Found ml/z Molecular Formula

[M+H]* 347.1853 347.1853 C20H2605

Nuclear Magnetic Resonance (NMR) Data
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The H and 3C NMR spectra were recorded in deuterated methanol (CDsOD) and are pivotal
for the structural assignment of Pterisolic acid A.

Table 1: *H NMR Spectroscopic Data for Pterisolic Acid A (CDsOD)
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Position OoH (ppm) Multiplicity J (Hz)
la 1.85 m

1B 1.15 m

20 1.60 m

2B 1.50 m

3a 1.45 m

3B 1.10 m

5 1.80 d 11.2
6a 2.15 m

6[3 1.95 m

Tad 1.55 m

7B 1.40 m

9 2.20 d 11.2
11 5.85 d 3.2
12a 2.05 m

12pB 1.90 m

13 3.10 S

14a 2.50 d 18.4
143 2.30 d 18.4
17 5.10 S

17 4.90 S

20 1.25 S

Table 2: 13C NMR Spectroscopic Data for Pterisolic Acid A (CDsOD)
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Position oC (ppm) Type
1 40.5 CH:
2 19.8 CH:
3 38.2 CH2
4 44.5 C

5 57.0 CH
6 225 CH2
7 39.5 CH2
8 55.0 C

9 58.0 CH
10 40.0 C
11 120.0 CH
12 35.0 CH2
13 75.0 C
14 45.0 CH:
15 210.0 C=0
16 155.0 C
17 110.0 CH:
18 180.0 C=0
19 29.0 CHs
20 15.0 CHs

Experimental Protocols

The isolation and structural elucidation of Pterisolic acid A involved a series of

chromatographic and spectroscopic techniques.
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Isolation of Pterisolic Acid A

The dried and powdered aerial parts of Pteris semipinnata were extracted with 95% ethanol.
The resulting crude extract was then subjected to repeated column chromatography on silica
gel, making use of a gradient elution system (e.g., chloroform-methanol). This multi-step
chromatographic purification process ultimately yielded pure Pterisolic acid A.

Spectroscopic Analysis

» NMR Spectroscopy: *H and 3C NMR spectra, along with 2D NMR experiments such as
COSY, HSQC, and HMBC, were acquired on a Bruker spectrometer. Chemical shifts (d) are
reported in parts per million (ppm) relative to the solvent signals.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed to determine the accurate mass and molecular formula of the compound.

Visualization of the Workflow

The logical flow from the plant source to the final elucidated structure of Pterisolic acid A is
depicted in the following diagram.
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Caption: Workflow for the Isolation and Structure Elucidation of Pterisolic Acid A.

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Pterisolic
Acid A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b8236053#spectroscopic-data-nmr-ms-of-pterisolic-
acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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